Cas no 62458-49-5 (Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester)

Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester structure
62458-49-5 structure
Product Name:Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
CAS No:62458-49-5
MF:C17H18O5
MW:302.321825504303
CID:444054
PubChem ID:71386186
Update Time:2025-04-19

Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3,6-trimethoxy-, phenylmethyl ester
    • benzyl 2,3,6-trimethoxybenzoate
    • Compound NP-024633
    • DTXSID20808383
    • AKOS030587646
    • 62458-49-5
    • Inchi: 1S/C17H18O5/c1-19-13-9-10-14(20-2)16(21-3)15(13)17(18)22-11-12-7-5-4-6-8-12/h4-10H,11H2,1-3H3
    • InChI Key: WKTUEASUPBAIPX-UHFFFAOYSA-N
    • SMILES: O(C(C1C(=CC=C(C=1OC)OC)OC)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.11544
  • Monoisotopic Mass: 302.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 53.99
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